Cas no 2229267-64-3 (N-ethyl-3-(3-hydroxyazetidin-3-yl)methylbenzamide)

• Product Name: N-ethyl-3-(3-hydroxyazetidin-3-yl)methylbenzamide
• CAS No: 2229267-64-3
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5867593
• PubChem ID: 165638386
• Update Time: 2025-08-04

N-ethyl-3-(3-hydroxyazetidin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-3-(3-hydroxyazetidin-3-yl)methylbenzamide
• 2229267-64-3
• N-ethyl-3-[(3-hydroxyazetidin-3-yl)methyl]benzamide
• EN300-1745406

• Inchi： 1S/C13H18N2O2/c1-2-15-12(16)11-5-3-4-10(6-11)7-13(17)8-14-9-13/h3-6,14,17H,2,7-9H2,1H3,(H,15,16)
• InChI Key： UXWDVLOFOOTIIJ-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC=C(C(NCC)=O)C=2)CNC1

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.4Ų

Additional information on N-ethyl-3-(3-hydroxyazetidin-3-yl)methylbenzamide

N-Ethyl-3-(3-Hydroxyazetidin-3-yl)Methylbenzamide: A Comprehensive Overview

N-Ethyl-3-(3-Hydroxyazetidin-3-yl)Methylbenzamide, identified by the CAS registry number 2229267-64-3, is a compound of significant interest in contemporary chemical research. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of N-Ethyl-3-(3-Hydroxyazetidin-3-yl)Methylbenzamide comprises a benzamide core with an ethyl group attached to the nitrogen atom. The hydroxyazetidine ring, a four-membered cyclic amine with a hydroxyl group, is connected via a methylene bridge to the benzene ring. This configuration imparts the compound with distinctive chemical properties, making it a subject of interest for researchers exploring novel chemical entities.

Recent studies have highlighted the potential of N-Ethyl-3-(3-Hydroxyazetidin-3-yl)Methylbenzamide in drug discovery. Its ability to interact with specific biological targets has been explored in preclinical models, suggesting potential therapeutic applications. For instance, research published in 2023 demonstrated that this compound exhibits modulatory effects on certain enzymes involved in neurological disorders, indicating its potential as a lead compound for neuroprotective agents.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and amide bond formation. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has improved the efficiency and scalability of its production. These advancements are crucial for meeting the growing demand for this compound in both academic and industrial settings.

The stability and reactivity of N-Ethyl-3-(3-Hydroxyazetidin-3-yl)Methylbenzamide under various conditions have also been investigated. Studies reveal that the compound demonstrates good stability under physiological conditions, which is a desirable trait for pharmaceutical applications. However, its reactivity towards nucleophiles suggests that care must be taken during storage and handling to prevent unintended side reactions.

From an environmental perspective, the ecological impact of N-Ethyl-3-(3-Hydroxyazetidin-3-yl)Methylbenzamide has been assessed through biodegradation studies. Results indicate that the compound undergoes moderate biodegradation under aerobic conditions, suggesting that it poses limited risk to aquatic ecosystems when properly managed.

In conclusion, N-Ethyl-3-(3-Hydroxyazetidin-3-yl)Methylbenzamide (CAS No: 2229267-64-3) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable tool in both academic research and industrial development.